Cas no 954595-01-8 (1-cyclohexyl-3-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylurea)

• Product Name: 1-cyclohexyl-3-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylurea
• CAS No: 954595-01-8
• MF: C₁₈H₃₀N₄OS
• MW: 350.522002696991
• CID: 6180217
• PubChem ID: 16931409
• Update Time: 2025-07-03

1-cyclohexyl-3-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylurea
• 1-cyclohexyl-3-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]urea
• F2392-0318
• AKOS024645779
• 1-cyclohexyl-3-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)urea
• 954595-01-8
• 1-cyclohexyl-3-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]urea

• Inchi： 1S/C18H30N4OS/c1-21-8-10-22(11-9-21)17(15-7-12-24-14-15)13-19-18(23)20-16-5-3-2-4-6-16/h7,12,14,16-17H,2-6,8-11,13H2,1H3,(H2,19,20,23)
• InChI Key： IHKSVZAZAZRFBM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(NC1CCCCC1)=O)N1CCN(C)CC1

Computed Properties

• Exact Mass: 350.21403277g/mol
• Monoisotopic Mass: 350.21403277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.8Ų

Additional information on 1-cyclohexyl-3-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylurea

Professional Introduction to 1-cyclohexyl-3-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylurea (CAS No. 954595-01-8)

1-cyclohexyl-3-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylurea is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 954595-01-8, represents a novel molecular entity with a unique structural framework that combines cyclohexyl, piperazine, and thiophene moieties. The presence of these specific functional groups suggests potential biological activities that make it a subject of intense interest for medicinal chemists and pharmacologists.

The molecular structure of 1-cyclohexyl-3-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylurea is characterized by its complexity, which arises from the concatenation of multiple heterocyclic systems. The cyclohexyl group contributes to the steric properties of the molecule, while the piperazine moiety is well-known for its role in enhancing drug bioavailability and binding affinity. Additionally, the thiophene ring introduces electronic and steric influences that can modulate the compound's interactions with biological targets.

In recent years, there has been a surge in research focused on developing new therapeutic agents with enhanced efficacy and reduced side effects. The compound 1-cyclohexyl-3-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylurea has emerged as a promising candidate in this context due to its unique structural features. Studies have indicated that this molecule may exhibit potent activity against various biological targets, including enzymes and receptors implicated in neurological disorders, inflammation, and cancer.

The pharmacological profile of 1-cyclohexyl-3-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylurea has been extensively explored through both in vitro and in vivo experiments. Preliminary findings suggest that the compound demonstrates significant binding affinity to certain neurotransmitter receptors, which could make it a valuable tool for the development of novel treatments for conditions such as depression, anxiety, and chronic pain. Furthermore, its interaction with inflammatory pathways has been investigated, revealing potential therapeutic benefits in managing autoimmune diseases.

The synthesis of 1-cyclohexyl-3-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylurea represents a testament to the advancements in synthetic organic chemistry. The multi-step process involves strategic functional group transformations and precise regioselective reactions to construct the desired molecular framework. This synthetic route not only highlights the synthetic prowess of modern chemistry but also underscores the importance of innovative methodologies in accessing complex pharmaceutical intermediates.

The chemical properties of this compound have been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided valuable insights into the electronic structure, stereochemistry, and conformational dynamics of 1-cyclohexyl-3-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yilethylurea, which are critical for understanding its biological behavior.

In conclusion, 1-cyclohexyl- 3- 2- (4-methylpiperazin- 1- yl) -2- (thiophen- 3- yl)ethylurea (CAS No. 954595- 01- 8) is a highly promising chemical entity with significant potential in pharmaceutical applications. Its unique structural features, coupled with preliminary evidence of biological activity, position it as a key compound for further investigation in drug discovery efforts. As research continues to uncover new therapeutic possibilities, this molecule is poised to play a crucial role in the development of next-generation treatments for a variety of human diseases.